Cas no 143737-37-5 (Benzoic acid,4-[(2,4-dihydroxy-3,6-dimethylbenzoyl)oxy]-2-methoxy-3,5,6-trimethyl-,4-carboxy-3-methoxy-2,5-dimethylphenyl ester)
143737-37-5 structure
Product Name:Benzoic acid,4-[(2,4-dihydroxy-3,6-dimethylbenzoyl)oxy]-2-methoxy-3,5,6-trimethyl-,4-carboxy-3-methoxy-2,5-dimethylphenyl ester
CAS No:143737-37-5
MF:C30H32O10
MW:552.569089889526
CID:1313876
Update Time:2024-08-18
Benzoic acid,4-[(2,4-dihydroxy-3,6-dimethylbenzoyl)oxy]-2-methoxy-3,5,6-trimethyl-,4-carboxy-3-methoxy-2,5-dimethylphenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,4-[(2,4-dihydroxy-3,6-dimethylbenzoyl)oxy]-2-methoxy-3,5,6-trimethyl-,4-carboxy-3-methoxy-2,5-dimethylphenyl ester
- Benzoic acid,4-[(2,4-dihydroxy-3,6-dimethylbenzoyl)oxy]-2-methoxy-3,5,6-trimethyl-,4-carboxy-3-methoxy-2,5-dimethylphenyl est
- Benzoic acid, 4-[(2,4-dihydroxy-3,6-dimethylbenzoyl)oxy]-2-methoxy-3,5,6-trimethyl-, 4-carboxy-3-methoxy-2,5-dimethylphenyl ester
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- Inchi: 1S/C30H32O10/c1-12-10-19(31)16(5)24(32)21(12)29(35)40-25-15(4)14(3)23(27(38-9)18(25)7)30(36)39-20-11-13(2)22(28(33)34)26(37-8)17(20)6/h10-11,31-32H,1-9H3,(H,33,34)
- InChI Key: NZIWSCWIPUXUNJ-UHFFFAOYSA-N
- SMILES: COC1C(C(=O)O)=C(C)C=C(OC(C2C(OC)=C(C)C(OC(C3C(O)=C(C)C(O)=CC=3C)=O)=C(C)C=2C)=O)C=1C
Computed Properties
- Exact Mass: 552.19956
Experimental Properties
- Density: 1.292±0.06 g/cm3(Predicted)
- Boiling Point: 800.1±65.0 °C(Predicted)
- PSA: 148.82
- pka: 3.54±0.38(Predicted)
Benzoic acid,4-[(2,4-dihydroxy-3,6-dimethylbenzoyl)oxy]-2-methoxy-3,5,6-trimethyl-,4-carboxy-3-methoxy-2,5-dimethylphenyl ester Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
143737-37-5 (Benzoic acid,4-[(2,4-dihydroxy-3,6-dimethylbenzoyl)oxy]-2-methoxy-3,5,6-trimethyl-,4-carboxy-3-methoxy-2,5-dimethylphenyl ester) Related Products
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